Cas no 18495-15-3 (3-Hydroxy-4-nitrobenzonitrile)

3-Hydroxy-4-nitrobenzonitrile structure
3-Hydroxy-4-nitrobenzonitrile structure
3-Hydroxy-4-nitrobenzonitrile
18495-15-3
C7H4N2O3
164.1183
MFCD06657032
136780
15111921

3-Hydroxy-4-nitrobenzonitrile Properties

Names and Identifiers

    • 3-Hydroxy-4-nitrobenzonitrile
    • 4-nitro-3-hydroxy-benzonitrile
    • Benzonitrile,3-hydroxy-4-nitro-
    • 2-nitro-5-cyanophenol
    • 3-cyano-6-nitrophenol
    • 3-Hydroxy-4-nitro-benzonitril
    • 3-hydroxy-4-nitro-benzonitrile
    • 5-cyano-2-nitrophenol
    • BENZONITRILE,3-HYDROXY-4-NITRO
    • F2147-0180
    • BENZONITRILE, 3-HYDROXY-4-NITRO-
    • 5-cyano-2-nitro-phenol
    • JHNIFYUIFUWEFO-UHFFFAOYSA-N
    • AB25570
    • RP22677
    • BC208107
    • ST2405096
    • AB0093363
    • F214
    • 3-hydroxy-4-nitrobenzonitrile
    • J-512638
    • FT-0647656
    • 18495-15-3
    • EN300-237932
    • CS-W006961
    • SCHEMBL1142893
    • MFCD06657032
    • AKOS005208239
    • AC-14738
    • DTXSID10568388
    • DS-2972
    • A4091
    • W11095
    • 3-Hydroxy-4-nitro-benzonitrile
    • DB-014290
    • +Expand
    • MFCD06657032
    • JHNIFYUIFUWEFO-UHFFFAOYSA-N
    • 1S/C7H4N2O3/c8-4-5-1-2-6(9(11)12)7(10)3-5/h1-3,10H
    • O([H])C1C([H])=C(C#N)C([H])=C([H])C=1[N+](=O)[O-]

Computed Properties

  • 164.02200
  • 1
  • 4
  • 0
  • 164.02219199g/mol
  • 12
  • 227
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 1.5
  • 89.8

Experimental Properties

  • 1.69528
  • 89.84000
  • 1.628
  • 313.6 °C at 760 mmHg
  • 143.5 °C
  • 1.49

3-Hydroxy-4-nitrobenzonitrile Security Information

3-Hydroxy-4-nitrobenzonitrile Customs Data

  • 2926909090
  • China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Hydroxy-4-nitrobenzonitrile Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00AQL9-100mg
3-HYDROXY-4-NITROBENZONITRILE
18495-15-3 98%
100mg
$26.00 2024-06-18
A2B Chem LLC
AF00221-100mg
3-Hydroxy-4-nitrobenzonitrile
18495-15-3 98%
100mg
$24.00 2024-04-20
Aaron
AR00AQTL-100mg
3-HYDROXY-4-NITROBENZONITRILE
18495-15-3 95%
100mg
$32.00
abcr
AB444062-1 g
3-Hydroxy-4-nitrobenzonitrile; .
18495-15-3
1g
€201.00 2023-07-18
Ambeed
A311477-100mg
3-Hydroxy-4-nitrobenzonitrile
18495-15-3 98%
100mg
$32.0 2024-08-03
Chemenu
CM156622-5g
3-Hydroxy-4-nitrobenzonitrile
18495-15-3 95+%
5g
$673
Crysdot LLC
CD12102473-250mg
3-Hydroxy-4-nitrobenzonitrile
18495-15-3 96%
250mg
$98 2024-07-18
Enamine
EN300-237932-0.05g
3-hydroxy-4-nitrobenzonitrile
18495-15-3 95%
0.05g
$25.0 2024-06-19
eNovation Chemicals LLC
Y0985993-5g
3-Hydroxy-4-nitrobenzonitrile
18495-15-3 95%
5g
$785 2022-09-05
Life Chemicals
F2147-0180-0.25g
3-hydroxy-4-nitrobenzonitrile
18495-15-3 95%
0.25g
$80.0 2023-09-06

3-Hydroxy-4-nitrobenzonitrile Synthesis

3-Hydroxy-4-nitrobenzonitrile Related Literature

18495-15-3 (3-Hydroxy-4-nitrobenzonitrile) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:18495-15-3)3-Hydroxy-4-nitrobenzonitrile
A4091
99%/99%/99%
5g/10g/25g
308.0/559.0/1057.0